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Compound of Interest

Compound Name: 1-Methylpyridinium chloride

Cat. No.: B126416

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
storage of 1-Methylpyridinium chloride (CAS No. 7680-73-1). Adherence to these guidelines
is crucial to ensure personnel safety and maintain the integrity of the compound.

Hazard Identification and Classification

1-Methylpyridinium chloride is a toxic compound if swallowed and can cause skin and
serious eye irritation.[1] It is classified as a toxic solid, organic, n.o.s. for transportation.[1][2]

GHS Hazard Statements:

e H301: Toxic if swallowed.[1][3][4][5]

e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1-Methylpyridinium chloride is
provided in the table below.
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Property Value Reference
CAS Number 7680-73-1 [3][6][7]
Molecular Formula CeHsCIN [3][6]
Molecular Weight 129.59 g/mol [11[3][6]
Appearance White to almost white powder B3]

or crystals.[3][5]
Melting Point 138-144 °C [31[7]
Solubility Soluble in Methanol. [7]
Hygroscopicity Hygroscopic.[3][7] [31[7]

Safe Handling Protocols
Engineering Controls

o Work with 1-Methylpyridinium chloride should be conducted in a well-ventilated area.

o For procedures that may generate dust, a fume hood or an exhaust ventilation system

should be used.[2]

e Ensure that eyewash stations and safety showers are readily accessible in the immediate

work area.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 1-Methylpyridinium chloride:
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PPE

Specification

Rationale

Eye Protection

Safety glasses with side-
shields conforming to EN166
or NIOSH-approved safety

goggles.[2]

To prevent eye contact which

can cause serious irritation.[2]

Hand Protection

Chemically resistant gloves.
Nitrile or neoprene gloves are
recommended for incidental
contact. For prolonged contact,
consult glove manufacturer's

resistance data.

To prevent skin contact which

can cause irritation.[2]

Skin and Body Protection

A lab coat or impervious
clothing should be worn to

prevent skin exposure.[2]

To protect against accidental
spills and contamination of

personal clothing.

Respiratory Protection

For large quantities or when
dust formation is likely, a
NIOSH/MSHA-approved
respirator with a particulate

filter is recommended.

To prevent inhalation of the

toxic dust.
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Storage Procedures

Proper storage of 1-Methylpyridinium chloride is essential to maintain its stability and prevent
hazardous situations.

Storage Condition Requirement Rationale

Store in a cool place.[2] Some

Temperature suppliers recommend storage To ensure chemical stability.
at <15°C.[3]
Store under an inert gas (e.g., The compound is hygroscopic
Atmosphere - i
argon).[3][8] and sensitive to moisture.[3][7]
] Keep container tightly closed. To prevent contamination and
Container ] ]
[2] moisture absorption.

] To prevent degradation and
) Store in a dry and well-
Location ] ensure a safe storage
ventilated place.[2] )
environment.

Specific data on incompatible
- materials is limited. As a To prevent potentially
Incompatibilities ) ) )
general precaution, avoid hazardous reactions.

strong oxidizing agents.

Experimental Protocols
Weighing and Dispensing

o Perform all weighing and dispensing operations within a fume hood or a ventilated enclosure
to minimize dust inhalation.

o Use a dedicated set of spatulas and weighing boats.

o Clean the weighing area and equipment thoroughly after use to prevent cross-contamination.

Spill Response

In the event of a spill, follow these procedures:
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Evacuate: Evacuate non-essential personnel from the immediate area.[2]
Ventilate: Ensure the area is well-ventilated.

PPE: Wear the appropriate PPE, including respiratory protection, gloves, and eye protection.

[2]
Containment: Prevent further spread of the spill.[2]
Clean-up:

o For solid spills, carefully sweep or scoop up the material and place it into a labeled, sealed
container for disposal.[2] Avoid generating dust.[2]

o Do not let the product enter drains.[2]
Decontamination: Decontaminate the spill area with a suitable cleaning agent and wipe dry.

Disposal: Dispose of the waste in accordance with local, state, and federal regulations.
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First Aid Measures

Immediate medical attention is required in case of exposure.
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Exposure Route First Aid Protocol

If swallowed, rinse mouth with water.[2]
) Immediately call a POISON CENTER or doctor.
Ingestion . .
[31[4][5] Never give anything by mouth to an

unconscious person.[2]

i Wash off with soap and plenty of water.[2]
Skin Contact o
Consult a physician.[2]

Rinse thoroughly with plenty of water for at least
Eye Contact ] o
15 minutes and consult a physician.[2]

If inhaled, move the person into fresh air.[2] If
Inhalation not breathing, give artificial respiration.[2]

Consult a physician.[2]

Disposal

Dispose of 1-Methylpyridinium chloride and its containers in accordance with all applicable
local, state, and federal regulations.[3][4][5] This material may be considered a hazardous
waste.

Conclusion

The protocols and application notes outlined in this document are designed to ensure the safe
handling and storage of 1-Methylpyridinium chloride. By adhering to these guidelines,
researchers, scientists, and drug development professionals can minimize risks and maintain a
safe laboratory environment. Always consult the most recent Safety Data Sheet (SDS) from
your supplier for the most up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b126416#safe-handling-and-storage-of-1-

methylpyridinium-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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